Cas no 104755-76-2 (Isoquinoline, 4-[(3-chlorophenyl)methyl]-)

• Product Name: Isoquinoline, 4-[(3-chlorophenyl)methyl]-
• CAS No: 104755-76-2
• MF: C₁₆H₁₂ClN
• MW: 253.726182937622
• CID: 1149249
• Update Time: 2024-07-26

Isoquinoline, 4-[(3-chlorophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 4-[(3-chlorophenyl)methyl]-

• Inchi： 1S/C16H12ClN/c17-15-6-3-4-12(9-15)8-14-11-18-10-13-5-1-2-7-16(13)14/h1-7,9-11H,8H2
• InChI Key： VPWMJAZBJMMTTO-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC=C2)C(CC2=CC=CC(Cl)=C2)=CN=1

Experimental Properties

• Density: 1.219±0.06 g/cm3(Predicted)
• Boiling Point: 413.7±25.0 °C(Predicted)
• pka: 5.33±0.10(Predicted)